Cas no 1706507-48-3 ((E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one)

(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one is a chiral bicyclic enone derivative featuring a furan-substituted prop-2-en-1-one moiety. Its rigid 8-azabicyclo[3.2.1]octene scaffold confers structural stability, while the (E)-configured α,β-unsaturated ketone group enhances reactivity in conjugate addition and cyclization reactions. The furan ring contributes to its potential as a versatile intermediate in heterocyclic synthesis, particularly for bioactive molecule development. The defined stereochemistry at the (1R,5S) positions ensures precise stereocontrol in asymmetric transformations. This compound is of interest in medicinal chemistry and materials science due to its balanced lipophilicity and functional group diversity.
(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one structure
1706507-48-3 structure
Product Name:(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one
CAS No:1706507-48-3
MF:C14H15NO2
MW:229.274403810501
CID:6421402
PubChem ID:90627101
Update Time:2025-06-03

(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS025100564
    • (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one
    • F6471-2519
    • 1706507-48-3
    • (E)-1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one
    • (2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
    • 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one
    • Inchi: 1S/C14H15NO2/c16-14(9-8-13-5-2-10-17-13)15-11-3-1-4-12(15)7-6-11/h1-3,5,8-12H,4,6-7H2/b9-8+
    • InChI Key: AJMYRUCYSJEJJA-CMDGGOBGSA-N
    • SMILES: O=C(/C=C/C1=CC=CO1)N1C2C=CCC1CC2

Computed Properties

  • Exact Mass: 229.110278721g/mol
  • Monoisotopic Mass: 229.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 33.4Ų

(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6471-2519-2μmol
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F6471-2519-5μmol
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F6471-2519-10μmol
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F6471-2519-20μmol
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F6471-2519-1mg
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F6471-2519-2mg
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F6471-2519-3mg
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F6471-2519-4mg
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F6471-2519-5mg
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F6471-2519-10mg
(2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
1706507-48-3 90%+
10mg
$79.0 2023-05-17

Additional information on (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one

Comprehensive Overview of (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1706507-48-3)

The compound (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one, identified by its CAS number 1706507-48-3, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring an 8-azabicyclo[3.2.1]oct-2-ene core and a furan-2-yl substituent, positions it as a promising candidate for further research. This article delves into its properties, potential applications, and relevance to contemporary scientific inquiries.

One of the most compelling aspects of CAS 1706507-48-3 is its stereochemistry, which includes the (1R,5S) configuration. This specificity is crucial for its biological activity, as stereoisomers often exhibit markedly different pharmacological profiles. The presence of the furan ring further enhances its potential as a scaffold for designing novel therapeutics, given the prevalence of furan-containing compounds in FDA-approved drugs. Researchers are particularly intrigued by its prop-2-en-1-one moiety, which is known to participate in Michael addition reactions, a feature that could be exploited for targeted drug delivery.

In the context of current trends, the scientific community is increasingly focused on AI-driven drug discovery and computational chemistry. The structural complexity of (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one makes it an ideal subject for molecular docking studies and quantum mechanical calculations. These techniques can predict its binding affinity to various biological targets, such as enzymes or receptors, thereby accelerating the identification of its therapeutic potential. Searches for "furan derivatives in drug design" and "azabicyclo compounds in medicinal chemistry" reflect the growing interest in this niche.

Another area of relevance is green chemistry, where the synthesis of CAS 1706507-48-3 could be optimized to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to produce such compounds sustainably. This aligns with broader societal concerns about sustainable pharmaceuticals and eco-friendly synthesis, topics frequently searched in academic and industrial circles.

The compound's potential applications extend beyond therapeutics. Its unique structure could be leveraged in material science, particularly in the development of organic semiconductors or photocatalysts. The furan and azabicyclo components may contribute to desirable electronic properties, making it a candidate for next-generation optoelectronic devices. This interdisciplinary appeal underscores its versatility and broadens its research scope.

In summary, (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one (CAS 1706507-48-3) represents a fascinating intersection of chemistry, biology, and materials science. Its stereochemical precision, functional groups, and compatibility with modern computational tools make it a subject of enduring interest. As the scientific community continues to explore its possibilities, this compound is poised to play a pivotal role in advancing both theoretical and applied research.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.